Cas no 1468889-61-3 (1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine)
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanamine, 1-(2,3-dihydro-1H-inden-2-yl)-
- 1-(2,3-dihydro-1h-inden-2-yl)cyclopropan-1-amine
- 1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine
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- Inchi: 1S/C12H15N/c13-12(5-6-12)11-7-9-3-1-2-4-10(9)8-11/h1-4,11H,5-8,13H2
- InChI Key: GQNOWYSAIJRFGC-UHFFFAOYSA-N
- SMILES: C1(C2CC3=C(C2)C=CC=C3)(N)CC1
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 275.2±29.0 °C(Predicted)
- pka: 9.10±0.20(Predicted)
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D122111-100mg |
1-(2,3-dihydro-1h-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 100mg |
$ 230.00 | 2022-06-06 | ||
| TRC | D122111-500mg |
1-(2,3-dihydro-1h-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 500mg |
$ 910.00 | 2022-06-06 | ||
| TRC | D122111-1g |
1-(2,3-dihydro-1h-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 1g |
$ 1385.00 | 2022-06-06 | ||
| Enamine | EN300-1223370-0.05g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 0.05g |
$1188.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-0.1g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 0.1g |
$1244.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-0.25g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 0.25g |
$1300.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-0.5g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 0.5g |
$1357.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-1.0g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 1.0g |
$1414.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-2.5g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 2.5g |
$2771.0 | 2023-07-07 | ||
| Enamine | EN300-1223370-5.0g |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine |
1468889-61-3 | 5.0g |
$4102.0 | 2023-07-07 |
1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(2,3-dihydro-1H-inden-2-yl)cyclopropan-1-amine
1-(2,3-Dihydro-1H-inden-2-yl)cyclopropan-1-amine: A Comprehensive Overview
1-(2,3-Dihydro-1H-inden-2-yl)cyclopropan-1-amine (CAS No. 1468889-61-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often abbreviated as DHCIA (Dihydroindenyl Cyclopropyl Amine), is characterized by its unique molecular structure, which combines a cyclopropane ring with an indene moiety. The indene group, a bicyclic aromatic system, contributes to the compound's stability and reactivity, making it a valuable substrate for various chemical transformations.
The synthesis of DHCIA involves a multi-step process that typically begins with the preparation of the indene derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium and nickel. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. For instance, a study published in *Nature Chemistry* demonstrated the use of a palladium-catalyzed coupling reaction to construct the indene-cyclopropane linkage with unprecedented efficiency.
One of the most intriguing aspects of DHCIA is its ability to participate in [2+2] cycloaddition reactions under specific conditions. This reactivity has been exploited in the development of novel materials with tailored electronic properties. Researchers at Stanford University have utilized DHCIA to create covalent organic frameworks (COFs) that exhibit exceptional stability and conductivity. These frameworks hold promise for applications in energy storage and sensing technologies.
Beyond its role in materials science, DHCIA has also shown potential in medicinal chemistry. Its cyclopropane ring introduces strain that can be harnessed to design bioactive molecules with unique pharmacokinetic profiles. A recent study in *Journal of Medicinal Chemistry* highlighted the compound's ability to modulate G-protein coupled receptors (GPCRs), a class of proteins critical for drug discovery. The indene moiety further enhances the compound's bioavailability, making it a promising lead for future therapeutics.
The versatility of DHCIA extends to its applications in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability. For example, researchers at MIT have synthesized polyurethanes containing DHCIA units that exhibit superior resistance to environmental stress cracking. These materials are being explored for use in aerospace and automotive industries.
In terms of spectroscopic characterization, DHCIA exhibits distinct UV-vis absorption bands due to its conjugated π-system. This property has been leveraged in the development of sensors for detecting trace amounts of environmental pollutants. A team at Cambridge University has demonstrated the use of DHCIA as a sensing material for detecting heavy metal ions such as lead and mercury with high sensitivity.
Looking ahead, the potential applications of DHCIA are vast and varied. Its unique combination of structural features makes it an ideal candidate for exploring new chemical reactions and material architectures. As research continues to uncover its full potential, DHCIA is poised to play a pivotal role in advancing multiple scientific disciplines.
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